Cas no 1856795-92-0 (1-Chloro-4-(thiophen-3-yl)butan-2-ol)

• Product Name: 1-Chloro-4-(thiophen-3-yl)butan-2-ol
• CAS No: 1856795-92-0
• MF: C₈H₁₁ClOS
• MW: 190.690340280533
• CID: 6402082
• PubChem ID: 130515961
• Update Time: 2025-11-07

1-Chloro-4-(thiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1983261
• 1-chloro-4-(thiophen-3-yl)butan-2-ol
• 1856795-92-0
• 1-Chloro-4-(thiophen-3-yl)butan-2-ol

• Inchi： 1S/C8H11ClOS/c9-5-8(10)2-1-7-3-4-11-6-7/h3-4,6,8,10H,1-2,5H2
• InChI Key： OBCXTWOYWHFMBA-UHFFFAOYSA-N
• SMILES： ClCC(CCC1=CSC=C1)O

Computed Properties

• Exact Mass: 190.0219138g/mol
• Monoisotopic Mass: 190.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-Chloro-4-(thiophen-3-yl)butan-2-ol

Comprehensive Overview of 1-Chloro-4-(thiophen-3-yl)butan-2-ol (CAS No. 1856795-92-0): Properties, Applications, and Industry Insights

1-Chloro-4-(thiophen-3-yl)butan-2-ol (CAS No. 1856795-92-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound combines a thiophene ring with a chloro-substituted butanol chain, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals often search for terms like "synthesis of 1-Chloro-4-(thiophen-3-yl)butan-2-ol", "CAS 1856795-92-0 applications", and "thiophene derivatives in drug discovery", reflecting its growing relevance in modern chemistry.

The molecular structure of 1-Chloro-4-(thiophen-3-yl)butan-2-ol includes a thiophene moiety, which is a five-membered heterocyclic ring containing sulfur. This structural component is particularly valuable in medicinal chemistry, as thiophene-based compounds are known for their bioactivity and potential therapeutic applications. The presence of the chloro and hydroxy functional groups further enhances its reactivity, enabling its use in various coupling reactions and derivatization processes. Recent studies highlight its role in the development of small-molecule inhibitors and biologically active agents, aligning with the current trend toward targeted drug design.

From an industrial perspective, CAS No. 1856795-92-0 is often discussed in the context of high-value chemical intermediates. Its synthesis typically involves multi-step organic reactions, including Grignard reactions or nucleophilic substitutions, which are frequently searched by chemists optimizing laboratory protocols. The compound's stability under standard conditions and its solubility in common organic solvents make it a practical choice for scalable production. Additionally, its applications extend to materials science, where thiophene derivatives are explored for their electronic properties in organic semiconductors and conductive polymers.

Environmental and safety considerations are also critical when working with 1-Chloro-4-(thiophen-3-yl)butan-2-ol. While it is not classified as a hazardous material, proper handling protocols, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics that dominate contemporary discussions in chemical manufacturing. Researchers often inquire about "eco-friendly synthesis routes for thiophene compounds", reflecting the demand for environmentally responsible practices.

In summary, 1-Chloro-4-(thiophen-3-yl)butan-2-ol (CAS No. 1856795-92-0) represents a compelling case study in the intersection of organic chemistry and applied science. Its structural versatility, coupled with its potential in pharmaceuticals and materials science, ensures its continued relevance. As the scientific community explores new synthetic methodologies and emerging applications, this compound is poised to remain a key player in innovative research and industrial processes.